Cas no 2138234-49-6 (2-Benzofurancarboxylic acid, 3,5-diamino-)

• Product Name: 2-Benzofurancarboxylic acid, 3,5-diamino-
• CAS No: 2138234-49-6
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 5268654
• Update Time: 2025-06-08

2-Benzofurancarboxylic acid, 3,5-diamino- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 3,5-diamino-

• Inchi： 1S/C9H8N2O3/c10-4-1-2-6-5(3-4)7(11)8(14-6)9(12)13/h1-3H,10-11H2,(H,12,13)
• InChI Key： SMZNLEBNSAVGOB-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N)C=C2C(N)=C1C(O)=O

Additional information on 2-Benzofurancarboxylic acid, 3,5-diamino-

Introduction to 2-Benzofurancarboxylic acid, 3,5-diamino- (CAS No: 2138234-49-6)

2-Benzofurancarboxylic acid, 3,5-diamino-, identified by its Chemical Abstracts Service (CAS) number 2138234-49-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran family, a class of heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. The presence of amino groups at the 3rd and 5th positions on the benzofuran core enhances its reactivity and potential utility in synthetic chemistry and drug development.

The molecular structure of 2-Benzofurancarboxylic acid, 3,5-diamino- consists of a benzene ring fused with a furan ring, with carboxylic acid functionality at the 2-position and two amino groups at the 3rd and 5th positions. This unique arrangement makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The compound's ability to participate in various chemical reactions, such as condensation, coupling, and cyclization, makes it a versatile building block for pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of benzofuran derivatives. Studies have demonstrated that modifications in the benzofuran scaffold can lead to compounds with significant biological activity. Specifically, derivatives containing amino groups have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The diamino-substituted benzofuran analogs are particularly noteworthy due to their enhanced binding affinity to biological targets.

One of the most compelling aspects of 2-Benzofurancarboxylic acid, 3,5-diamino- is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in critical metabolic pathways. For instance, studies have highlighted its utility in generating inhibitors of kinases and other enzymes relevant to cancer progression. The carboxylic acid group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological outcomes.

The pharmaceutical industry has been particularly interested in exploring the potential of 2-Benzofurancarboxylic acid, 3,5-diamino- as a scaffold for drug discovery. Its structural features make it an attractive candidate for designing molecules that can interact with biological targets in unique ways. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision, facilitating the design of more effective derivatives.

Moreover, the synthesis of 2-Benzofurancarboxylic acid, 3,5-diamino- has been optimized through various methodologies to ensure high yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to streamline the production process. These advancements have made it more feasible to explore its applications in large-scale drug development programs.

In academic research, 2-Benzofurancarboxylic acid, 3,5-diamino- has been used as a model compound to study reaction mechanisms and develop new synthetic strategies. Its participation in diverse chemical transformations has provided valuable insights into how functional groups influence molecular reactivity. These findings have broader implications for medicinal chemistry and materials science, contributing to the development of innovative methodologies for constructing complex organic molecules.

The potential applications of 2-Benzofurancarboxylic acid, 3,5-diamino- extend beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals. Its structural motifs are found in numerous natural products with known biological activities, suggesting that derivatives of this compound could exhibit similar properties. This has spurred interest in exploring its role as a lead compound for developing new agrochemical agents with improved efficacy and environmental safety.

As research continues to uncover new therapeutic targets and challenges in drug development, compounds like 2-Benzofurancarboxylic acid, 3,5-diamino- are expected to play an increasingly important role. Their versatility as intermediates and their potential for further functionalization make them indispensable tools for medicinal chemists seeking to design next-generation drugs. The ongoing exploration of their pharmacological properties promises to yield novel treatments for a wide range of diseases.

In conclusion,2-Benzofurancarboxylic acid, 3, 5-diamino-, CAS No: 2138234-49-6, represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and reactivity profile position it as a valuable asset for researchers working on innovative therapeutic solutions. As scientific understanding evolves and new methodologies emerge, 2-Benzofurancarboxylic acid, , 3, ,> >5-diamino-, CAS No: 2138234-49-6, will undoubtedly continue to be at the forefront of scientific exploration.